Cas no 2248292-45-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate
• CAS No: 2248292-45-5
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 6551158
• PubChem ID: 165727987
• Update Time: 2025-10-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate
• 2248292-45-5
• EN300-6520288

• Inchi： 1S/C20H14N2O4S/c1-12-5-4-6-13(9-12)18-21-14(11-27-18)10-17(23)26-22-19(24)15-7-2-3-8-16(15)20(22)25/h2-9,11H,10H2,1H3
• InChI Key： GOVADQFUXYIRNI-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 378.06742811g/mol
• Monoisotopic Mass: 378.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate (CAS No: 2248292-45-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate, identified by its CAS number 2248292-45-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity. The presence of multiple functional groups, including a dioxo moiety, an isoindoline ring system, and a thiazole derivative, makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate incorporates several key pharmacophoric elements that are known to interact with biological targets. The dioxo group (also known as a ketone group) provides a site for hydrogen bonding and can influence the compound's solubility and metabolic stability. The isoindoline ring system, characterized by its fused benzene and pyridine-like structure, is often found in bioactive molecules and has been associated with various pharmacological effects. Additionally, the thiazole moiety is a well-documented scaffold in medicinal chemistry, known for its antimicrobial, anti-inflammatory, and anticonvulsant properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from complex heterocyclic compounds. The combination of an isoindoline core with a thiazole derivative in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate suggests potential applications in treating a range of diseases. For instance, studies have shown that derivatives of the thiazole scaffold can modulate enzyme activity and cellular signaling pathways involved in inflammation and cancer. The presence of the 3-methylphenyl group may further enhance the compound's binding affinity to specific biological targets by providing additional hydrophobic interactions.

Current research in this area is focused on understanding the molecular mechanisms by which such compounds exert their effects. Computational modeling and experimental studies are being employed to elucidate the interactions between 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate and its target proteins or enzymes. These efforts aim to identify lead compounds that can be optimized for better efficacy and reduced toxicity. Preliminary findings indicate that this compound may have potential in inhibiting certain kinases or other enzymes implicated in metabolic disorders.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(3-methylphenyl)-1,3-thiazol-4-yl]acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic core efficiently. The integration of spectroscopic methods like NMR spectroscopy and mass spectrometry plays a crucial role in characterizing the intermediate compounds and confirming the final product's structure.

From a pharmaceutical perspective, the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 2-[2-(3-methylphenyl)-1,3-thiazol-l4-yll]acetate are also under investigation. Factors such as absorption rate constant (ka), bioavailability (F), terminal elimination half-life (t½), volume of distribution at steady state (Vss), total body clearance (CL), renal clearance (CLR), and liver blood flow (Q) are critical parameters that determine the compound's suitability for clinical use. In vitro studies using cell culture models have provided insights into its metabolic stability and potential drug-drug interactions.

The potential therapeutic applications of this compound are broadening as more research emerges. Beyond its implications in oncology and metabolic diseases, 1 , 33 -dioxo -23 -dihydro -11 H -isoind olin -22 yl 22 [22 (33 -methylphen yl ) -11 ,33 -th i az ol -44 yl ]aceta te CAS No: 2248292455 has shown promise in preclinical models for treating neurodegenerative disorders such as Alzheimer's disease. The interaction between its structural features and biological pathways suggests that it could modulate neurotransmitter release or inhibit aggregation of misfolded proteins associated with these conditions.

Regulatory considerations are also an important aspect of bringing such compounds to market. Compliance with guidelines set forth by agencies like the FDA or EMA ensures that safety standards are met before clinical trials can begin. This involves rigorous testing for toxicity profiles across various species as well as detailed documentation regarding synthetic pathways used during production.

In conclusion, l ,33 -diox o -23 -di hydro-l l H iso ind olin -22 yl 22 [22 (33 methyl phen yl ) l ,33 th i az ol -44 yl ]aceta te CAS No: 2248292455 represents an exciting advancement in pharmaceutical chemistry with significant implications for human healthspan extension through targeted intervention strategies against debilitating diseases . Continued exploration into its mechanism(s) action coupled with optimization efforts will likely yield novel treatments offering improved quality-of-life outcomes worldwide . p >